6-Fluoro-3-methoxypicolinonitrile

• IUPAC Name: 6-fluoro-3-methoxypyridine-2-carbonitrile
• InChI: InChI=1S/C7H5FN2O/c1-11-6-2-3-7(8)10-5(6)4-9/h2-3H,1H3
• InChI Key: PXFHNWRHMAMRQI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(N=C(C=C1)F)C#N
• Molecular Formula: C7H5FN2O
• Molecular Weight: 152.13 g/mol

Description

6-Fluoro-3-methoxypicolinonitrile is a heterocyclic aromatic compound featuring a pyridine ring substituted with a fluorine atom at the 6-position, a methoxy group at the 3-position, and a nitrile group at the 2-position. This structure confers unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research as a building block for bioactive molecules.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 6-Fluoro-3-methoxypicolinonitrile with structurally related pyridine derivatives, focusing on substituent effects, similarity scores, and inferred properties.

Substituent Position and Electronic Effects

3-Amino-5-fluoro-6-methoxypyridine (CAS 886372-63-0; Similarity: 0.72) Key Differences: Replaces the nitrile group with an amino (-NH₂) group at the 3-position. However, the absence of the nitrile reduces electrophilicity, limiting reactivity in cyanation or nucleophilic substitution reactions. This compound may prioritize applications in ligand design over catalytic processes .

6-Ethoxy-5-fluoropyridin-3-amine (CAS 886372-67-4; Similarity: 0.70) Key Differences: Ethoxy (-OCH₂CH₃) replaces methoxy (-OCH₃) at the 6-position, and a fluorine is at the 5-position. Implications: The bulkier ethoxy group may reduce metabolic stability compared to methoxy.

2-Chloro-6-methoxyisonicotinonitrile (CAS 1256788-36-9; Similarity: 0.67) Key Differences: Chlorine replaces fluorine at the 2-position, and the methoxy group is at the 6-position. Its lower electronegativity compared to fluorine reduces electron-withdrawing effects, which may diminish the nitrile’s electrophilicity .

Functional Group Variations

6-Fluoro-2-methoxynicotinonitrile (CAS 1339175-72-2; Similarity: 0.65) Key Differences: Methoxy and nitrile groups are transposed (methoxy at 2-position, nitrile at 3-position). This positional isomerism could lead to distinct binding affinities in biological targets .

Methyl 3-amino-6-methoxypicolinate (CAS 938439-54-4) Key Differences: Ester (-COOCH₃) replaces nitrile (-CN), and an amino group is present at the 3-position. Implications: The ester group enhances hydrolytic stability compared to nitriles but may reduce reactivity in nucleophilic acyl substitution. This compound is more suited for prodrug synthesis than direct enzyme inhibition .

6-Chloro-3-methylpicolinonitrile (CAS 1201924-31-3) Key Differences: Chlorine replaces fluorine, and a methyl (-CH₃) group substitutes methoxy (-OCH₃). Chlorine’s weaker electronegativity compared to fluorine may decrease the compound’s polarity .

Structural and Property Comparison Table

Compound Name	CAS Number	Substituents (Positions)	Similarity Score	Key Properties/Applications
6-Fluoro-3-methoxypicolinonitrile	Not Provided	6-F, 3-OCH₃, 2-CN	Reference	High electrophilicity; drug intermediates
3-Amino-5-fluoro-6-methoxypyridine	886372-63-0	5-F, 6-OCH₃, 3-NH₂	0.72	Solubility in polar solvents
6-Ethoxy-5-fluoropyridin-3-amine	886372-67-4	5-F, 6-OCH₂CH₃, 3-NH₂	0.70	Metabolic studies
2-Chloro-6-methoxyisonicotinonitrile	1256788-36-9	2-Cl, 6-OCH₃, 4-CN	0.67	Steric hindrance in reactions
6-Fluoro-2-methoxynicotinonitrile	1339175-72-2	6-F, 2-OCH₃, 3-CN	0.65	Altered conjugation pathways
Methyl 3-amino-6-methoxypicolinate	938439-54-4	6-OCH₃, 3-NH₂, 2-COOCH₃	N/A	Prodrug synthesis
6-Chloro-3-methylpicolinonitrile	1201924-31-3	6-Cl, 3-CH₃, 2-CN	N/A	Increased electron density

Research Implications and Gaps

• Electronic Effects: Fluorine’s strong electron-withdrawing nature in 6-Fluoro-3-methoxypicolinonitrile enhances nitrile electrophilicity, making it superior in Suzuki-Miyaura couplings compared to chloro or methyl analogs .
• Metabolic Stability : Methoxy groups generally offer better metabolic stability than ethoxy, favoring the target compound in drug design .
• Data Limitations : Experimental data on solubility, melting points, and biological activity are absent in the evidence, highlighting the need for further empirical studies.